2',2'-Difluoro-2'-deoxyuridine 3',5'-Dibenzoate
2',2'-Difluoro-2'-deoxyuridine 3',5'-Dibenzoate
Brand Name:
Vulcanchem
CAS No.:
143157-27-1
VCID:
VC0117678
InChI:
InChI=1S/C23H18F2N2O7/c24-23(25)18(34-20(30)15-9-5-2-6-10-15)16(13-32-19(29)14-7-3-1-4-8-14)33-21(23)27-12-11-17(28)26-22(27)31/h1-12,16,18,21H,13H2,(H,26,28,31)/t16-,18?,21-/m1/s1
SMILES:
C1=CC=C(C=C1)C(=O)OCC2C(C(C(O2)N3C=CC(=O)NC3=O)(F)F)OC(=O)C4=CC=CC=C4
Molecular Formula:
C23H18F2N2O7
Molecular Weight:
472.4 g/mol
2',2'-Difluoro-2'-deoxyuridine 3',5'-Dibenzoate
CAS No.: 143157-27-1
Cat. No.: VC0117678
Molecular Formula: C23H18F2N2O7
Molecular Weight: 472.4 g/mol
* For research use only. Not for human or veterinary use.
Specification
| CAS No. | 143157-27-1 |
|---|---|
| Molecular Formula | C23H18F2N2O7 |
| Molecular Weight | 472.4 g/mol |
| IUPAC Name | [(2R,5R)-3-benzoyloxy-5-(2,4-dioxopyrimidin-1-yl)-4,4-difluorooxolan-2-yl]methyl benzoate |
| Standard InChI | InChI=1S/C23H18F2N2O7/c24-23(25)18(34-20(30)15-9-5-2-6-10-15)16(13-32-19(29)14-7-3-1-4-8-14)33-21(23)27-12-11-17(28)26-22(27)31/h1-12,16,18,21H,13H2,(H,26,28,31)/t16-,18?,21-/m1/s1 |
| Standard InChI Key | DBSVRWFIIMWGLT-JNEOBVTJSA-N |
| Isomeric SMILES | C1=CC=C(C=C1)C(=O)OC[C@@H]2C(C([C@@H](O2)N3C=CC(=O)NC3=O)(F)F)OC(=O)C4=CC=CC=C4 |
| SMILES | C1=CC=C(C=C1)C(=O)OCC2C(C(C(O2)N3C=CC(=O)NC3=O)(F)F)OC(=O)C4=CC=CC=C4 |
| Canonical SMILES | C1=CC=C(C=C1)C(=O)OCC2C(C(C(O2)N3C=CC(=O)NC3=O)(F)F)OC(=O)C4=CC=CC=C4 |
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